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Compound of Interest

Compound Name: Fenoxycarb-13C6

Cat. No.: B12410062 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical characteristics

of Fenoxycarb-13C6 powder. Fenoxycarb-13C6 is the isotopically labeled version of

Fenoxycarb, an insect growth regulator. While specific experimental data for the 13C6 labeled

compound is limited in publicly available literature, the physical properties are expected to be

nearly identical to those of unlabeled Fenoxycarb. The substitution of 12C with 13C atoms does

not significantly alter the bulk physical properties of the molecule.

Core Physical Properties
Fenoxycarb-13C6 is a stable isotope-labeled compound used as an internal standard in

analytical chemistry, particularly in residue analysis for environmental and food safety

applications.[1] Its physical characteristics are crucial for its proper handling, storage, and

application in experimental settings.

Appearance: At room temperature, Fenoxycarb-13C6 is a solid.[2][3][4] Sources describe the

unlabeled compound as a white to off-white solid or a white crystalline solid.[2] It has also been

described as a light brown lumpy powder in its technical form.

Molecular Formula: C₁₇H₁₉NO₄ (with six 13C atoms)

Molecular Weight: Approximately 307.29 g/mol .
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Quantitative Physical Data
The following table summarizes the key quantitative physical properties of Fenoxycarb. These

values are considered representative for Fenoxycarb-13C6.

Property Value Notes

Melting Point 53-54 °C

Solubility in Water 6.00 mg/L at 20 °C

Solubility in Organic Solvents

Highly soluble in most organic

solvents (250 g/L) such as

acetone, chloroform, diethyl

ether, ethyl acetate, methanol,

and toluene. Slightly soluble in

hexane (5 g/L). Also reported

as slightly soluble in

chloroform and methanol. In

DMSO, solubility is 8.33

mg/mL.

Solubilities in g/L at 25°C:

ethanol (510), acetone (770),

toluene (630), n-hexane (5.3),

n-octanol (130).

LogP (Octanol-Water Partition

Coefficient)
4.30

Vapor Pressure
6.5 x 10⁻⁶ mmHg at 25 °C

(estimated)

Density 1.23 g/cm³ at 20 °C

Stability and Storage
Proper storage is essential to maintain the integrity of Fenoxycarb-13C6.

Solid Form: The powder is stable for at least one year. Unlabeled Fenoxycarb powder is

reported to be stable for over two years when stored below 40°C in a closed container.

Recommended storage for the solid is at -20°C for up to 3 years.

In Solvent: When dissolved in a solvent, it is recommended to store the solution at -80°C for

up to 6 months or -20°C for up to 1 month.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b12410062?utm_src=pdf-body
https://www.benchchem.com/product/b12410062?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12410062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hydrolysis: Fenoxycarb is stable to hydrolysis in aqueous solutions at pH 3, 7, and 9 at

temperatures up to 50°C.

Experimental Protocols
Detailed experimental protocols for determining the physical characteristics of Fenoxycarb-
13C6 would follow standard methods for chemical analysis. Below is a generalized workflow.

1. Visual Characterization: The color and physical state are determined by visual inspection at

ambient temperature and pressure.

2. Melting Point Determination: A calibrated melting point apparatus is used. A small amount of

the powder is packed into a capillary tube and heated at a controlled rate. The temperature

range from the first appearance of liquid to the complete melting of the solid is recorded.

3. Solubility Assessment: A known mass of Fenoxycarb-13C6 is added to a specific volume of

a solvent (e.g., water, ethanol, DMSO) at a constant temperature. The mixture is agitated until

saturation is reached. The concentration of the dissolved solid in the supernatant is then

determined using a suitable analytical technique, such as High-Performance Liquid

Chromatography (HPLC).

4. Stability Studies: To assess thermal and hydrolytic stability, samples of Fenoxycarb-13C6
are stored under controlled conditions (e.g., different temperatures and pH values) for a defined

period. The purity and concentration of the compound are monitored over time using a stability-

indicating analytical method like HPLC.

Diagrams
The following diagrams illustrate a typical experimental workflow for the physical

characterization of a chemical powder like Fenoxycarb-13C6.
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Phase 1: Initial Characterization

Phase 2: Physicochemical Analysis

Phase 3: Stability Assessment

Phase 4: Data Compilation
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Caption: Workflow for Physical Characterization of Fenoxycarb-13C6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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